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Compound of Interest

Compound Name: 3-(Propoxymethyl)azetidine

CAS No.: 897086-93-0

Cat. No.: B1441137

Get Quote

Executive Summary & Compound Rationale
3-(Propoxymethyl)azetidine represents a high-value "sp³-rich" fragment.[1] Unlike traditional

flat aromatic scaffolds, the azetidine ring offers distinct vectors for target engagement and

improved metabolic stability compared to larger heterocycles.[1] However, its high basicity (pKa

~11.0) and ring strain (~25 kcal/mol) introduce specific screening liabilities that must be

assessed before functional bioactivity assays.

This guide moves beyond generic screening to focus on the critical path liabilities specific to

azetidine ethers: pH-dependent solubility, nucleophilic ring-opening stability, and hERG channel

blockage due to the cationic center.

Physicochemical Profiling (The "Go/No-Go" Gate)
Before biological engagement, the compound must pass rigorous physicochemical filters.

Azetidines are often highly soluble but can exhibit poor permeability or rapid clearance if not

optimized.
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pKa Determination & Buffer Selection
Rationale: The azetidine nitrogen is highly basic. In physiological pH (7.4), >99% of the

compound exists as a cation. Screening in standard DMSO stocks without pH control can lead

to precipitation or false negatives in binding assays.

Protocol: Potentiometric Titration

Instrument: Sirius T3 or equivalent autotitrator.

Solvent: 0.15 M KCl (aq) titrated with 0.5 M HCl/KOH.

Procedure:

Dissolve 1 mg of 3-(Propoxymethyl)azetidine in 1.5 mL assay buffer.

Titrate from pH 2.0 to 12.0.

Success Criteria: Precise pKa identification (Expected: ~10.8–11.3).

Impact: If pKa > 10, all subsequent bioassays must use buffers with high ionic strength (e.g.,

PBS + 150mM NaCl) to prevent non-specific electrostatic sticking to plasticware.

Oxidative Stability (Microsomal Clearance)
Rationale: While azetidines are generally stable, the ether linkage in the 3-position is a site for

oxidative dealkylation (CYP450 mediated) or N-oxidation.

Protocol: Liver Microsome Stability Assay

System: Human/Mouse Liver Microsomes (0.5 mg/mL protein).

Cofactor: NADPH regenerating system.

Timepoints: 0, 5, 15, 30, 60 min at 37°C.

Analysis: LC-MS/MS (MRM mode). Monitor parent ion loss.

Data Output: Calculate
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and Intrinsic Clearance (

).

Safety & Liability Screening (Early De-risking)
Azetidines, particularly basic ones, are frequent offenders in hERG inhibition (cardiotoxicity

risk) due to cation-pi interactions in the channel pore.

hERG Liability Screen (Automated Patch Clamp)
Rationale: To prevent late-stage attrition, early hERG profiling is mandatory for this scaffold.

Platform: QPatch or SyncroPatch (High-throughput electrophysiology).

Cell Line: CHO cells stably expressing hERG (Kv11.1).

Concentrations: 0.1, 1, 10, 30 µM.

Positive Control: E-4031 (IC50 ~50 nM).

Acceptance Threshold: IC50 > 10 µM is preferred for a fragment start point.

Cytotoxicity (Cell Health Profiling)
Rationale: To distinguish specific bioactivity from general cell death.

Assay: CellTiter-Glo® (ATP quantification).

Cell Lines: HEK293 (Kidney) and HepG2 (Liver).

Duration: 48-hour exposure.

Bioactivity Screening: Fragment-Based Approach
Since 3-(Propoxymethyl)azetidine is a fragment (MW ~129 Da), standard IC50 functional

assays are often insufficiently sensitive. We utilize Biophysical Screening to detect weak,

specific binding.
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Surface Plasmon Resonance (SPR) "Clean Screen"
Rationale: Validates that the compound binds to the target protein with specific kinetics (fast

on/off) rather than aggregating (promiscuous binding).

Protocol:

Sensor Chip: CM5 (Carboxymethyl dextran).

Immobilization: Target protein coupled via amine chemistry (Target RU: ~3000).

Running Buffer: HBS-P+ (pH 7.4), 5% DMSO.

Injection: 60s association, 60s dissociation.

Concentration Series: 0, 10, 50, 100, 250, 500 µM.

Analysis: Steady-state affinity fit (

).

Note: A "square wave" sensorgram indicates healthy fragment binding.

Ligand-Observed NMR (STD-NMR)
Rationale: Confirms the binding epitope. The protons on the propoxy chain vs. the azetidine

ring will show different saturation transfer intensities if they are buried in the protein pocket.

Data Visualization & Workflows
The Screening Cascade
The following diagram illustrates the logical flow of the screening campaign, prioritizing low-

cost/high-attrition assays first.
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Compound Intake:
3-(Propoxymethyl)azetidine
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Solubility (pH 7.4)
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Pass

Discard/Repurify

Fail

Safety Gate:
hERG Patch Clamp
HepG2 Cytotoxicity

Soluble > 100µM

Target Binding (SPR/NMR):
KD Determination

LE Calculation

IC50 > 10µM

Flag: Toxicity Risk

hERG < 1µM

Validated Hit:
Ready for Hit-to-Lead

Specific Binding

Click to download full resolution via product page

Caption: Figure 1. Sequential Screening Cascade. Gates (Yellow/Red) prevent resource

wastage on toxic or insoluble compounds.

Metabolic Liability Pathway
Understanding potential metabolic soft spots is crucial for structural optimization.
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Caption: Figure 2.[2] Predicted Metabolic Fate. The N-center and Ether linkage are primary

sites for Phase I/II metabolism.

Summary of Key Parameters
Parameter Assay Method

Target Value
(Fragment)

Critical Flag

Purity LC-MS / 1H-NMR > 95% < 90% (Resynthesize)

Aqueous Solubility
Kinetic Nephelometry

(pH 7.4)
> 200 µM < 50 µM

Lipophilicity (LogD)
Shake-flask

(Octanol/Buffer)
0.5 – 2.5

> 3.0 (Promiscuity

risk)

pKa
Potentiometric

Titration
~11.0 (Basic)

N/A (Buffer

adjustment required)

hERG Inhibition Auto-Patch Clamp IC50 > 30 µM IC50 < 10 µM

Binding Efficiency Ligand Efficiency (LE) > 0.3 kcal/mol/HA < 0.25 (Non-specific)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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